5-Bromo-nicotinic acid propyl ester

• IUPAC Name: propyl 5-bromopyridine-3-carboxylate
• InChI: InChI=1S/C9H10BrNO2/c1-2-3-13-9(12)7-4-8(10)6-11-5-7/h4-6H,2-3H2,1H3
• InChI Key: VMBNMGTZFRFBDJ-UHFFFAOYSA-N
• Canonical SMILES: CCCOC(=O)C1=CC(=CN=C1)Br
• Molecular Formula: C9H10BrNO2
• Molecular Weight: 244.08 g/mol

Description

5-Bromo-nicotinic acid propyl ester is a chemical compound with the molecular formula C9H10BrNO2. It is a derivative of 5-Bromonicotinic acid, which is a brominated derivative of nicotinic acid.

Molecular Structure Analysis

The molecular structure of 5-Bromo-nicotinic acid propyl ester can be inferred from its molecular formula, C9H10BrNO2. The compound likely contains a pyridine ring (a six-membered ring with five carbon atoms and one nitrogen atom), similar to its parent compound, 5-Bromonicotinic acid. The propyl ester group (-COOC3H7) is likely attached to the carboxylic acid group of the 5-Bromonicotinic acid.

Scientific Research Applications

Nicotinic Acid and Lipid Modification

Nicotinic acid is recognized for its potent effects on lipid profiles, notably in lowering LDL and VLDL cholesterol while raising HDL cholesterol levels. The mechanism of action includes the engagement with the G-protein-coupled receptor 109A, leading to favorable alterations in the HDL cholesterol profile and demonstrating nonlipid-mediated anti-inflammatory effects, potentially offering atheroprotective benefits (Digby, Lee, & Choudhury, 2009).

Anticancer Potential

Research into nicotinic acid derivatives, including novel derivatives, has indicated promising anticancer properties. These derivatives have been investigated for their effectiveness in inhibiting cancer cell proliferation and inducing apoptosis across various cancer types, highlighting the role of nicotinic acid and its derivatives in the development of anticancer drugs (Jain, Utreja, Kaur, & Jain, 2020).

Biotechnological Applications

Lactic acid, which can be derived from similar biotechnological processes applicable to nicotinic acid derivatives, serves as a critical feedstock in green chemistry. It forms the basis for producing various valuable chemicals through chemical and biotechnological routes, emphasizing the importance of such compounds in advancing sustainable chemical synthesis (Gao, Ma, & Xu, 2011).

Safety and Toxicological Assessments

The safety and toxicological profiles of nicotinic acid and its derivatives have been extensively reviewed, considering their use in high doses for therapeutic purposes. While the therapeutic index is wide, attention to potential hepatotoxicity at very high doses is crucial, underlining the importance of supervised therapeutic use (Knip et al., 2000).